N-(o-tolyl)hydrazinecarbothioamide

• IUPAC Name: 1-amino-3-(2-methylphenyl)thiourea
• InChI: InChI=1S/C8H11N3S/c1-6-4-2-3-5-7(6)10-8(12)11-9/h2-5H,9H2,1H3,(H2,10,11,12)
• InChI Key: QCMQZMITIOLXFZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=S)NN
• Molecular Formula: C8H11N3S
• DSSTOX Substance ID: DTXSID40976957
• Molecular Weight: 181.26 g/mol
• CAS No.: 614-10-8

Description

N-(o-tolyl)hydrazinecarbothioamide (NTHC) is a compound that has been used in a wide range of scientific research applications. It is a versatile and powerful tool for scientists and researchers, as it can be used to synthesize a variety of compounds and to study their mechanisms of action. NTHC is a stable and non-toxic compound that is relatively easy to synthesize and handle.

Scientific Research Applications

Synthesis and Crystal Structure

N-(o-tolyl)hydrazinecarbothioamide and its derivatives have been synthesized and characterized for their structural properties. The synthesis process involves condensation reactions, and the structures are characterized using techniques like X-ray crystallography and spectroscopy. These studies are crucial for understanding the molecular geometry and predicting the properties of these compounds (Abu-Melha, 2018), (Zhang, Zhang, Xu, & Yang, 2011).

Biological Investigations

Several studies have been conducted to explore the biological applications of hydrazinecarbothioamide derivatives. They have been tested as inhibitors of carbonic anhydrase isozymes, which are important in pH regulation and are of interest in the design of new inhibitors for medical applications (Işık et al., 2015). Furthermore, their antioxidant activity has been evaluated, with some derivatives showing promising results (Bărbuceanu et al., 2014).

DNA Binding and Antitumor Properties

The interaction of hydrazinecarbothioamide derivatives with DNA has been studied, along with their potential antitumor properties. Some of these compounds have shown the ability to cleave DNA and exhibit cytotoxicity against certain cancer cell lines, suggesting their potential use in chemotherapy (Hussein et al., 2015).

Antimicrobial and Antitumor Screening

Thiosemicarbazone compounds, including derivatives of this compound, have been synthesized and studied for their biological activities. These compounds have been screened for antimicrobial and antitumor activities, showing potential as antimicrobial agents against certain pathogens (El-sisi et al., 2022).

Solubility and Dissolution Thermodynamics

The solubility and dissolution thermodynamics of hydrazinecarbothioamide derivatives have been studied in different solvent mixtures. Understanding these properties is important for their potential use in pharmaceutical applications (Bhat, Haq, & Shakeel, 2014).

Fluorescent Probe Development

Research has been conducted on using hydrazinecarbothioamide derivatives as fluorescent sensors. For instance, they have been investigated for the detection of Fe(III) in aqueous solutions, demonstrating the potential for these compounds in analytical chemistry (Marenco et al., 2012).

Synthesis routes and methods

Procedure details

A mixture of 15.9 g. (0.1 moles) of o-tolylhydrazine hydrochloride, 15.2 g. (0.2 moles) of ammonium thiocyanate, 300 ml. of ethanol and 30 ml. of water are heated at reflux temperature for 24 hours, the solvent is removed by distillation at atmospheric pressure, and sufficient water added to cause precipitation. The aqueous suspension is filtered and the solid residue recrystallized from aqueous ethanol affording 15 g. (85%) of 1-(o-tolyl)-3-thiosemicarbazide, m.p. 158°-160° C.